Cas no 1518-06-5 (1,3-Dibromo-3-methylbutan-2-one)

1,3-Dibromo-3-methylbutan-2-one structure
1518-06-5 structure
Product Name:1,3-Dibromo-3-methylbutan-2-one
CAS No:1518-06-5
MF:C5H8Br2O
MW:243.92442035675
MDL:MFCD21602529
CID:2778894
PubChem ID:12199319
Update Time:2025-04-21

1,3-Dibromo-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dibromo-3-methylbutan-2-one
    • 1,3-Dibromo-3-methyl-2-butanone
    • E84916
    • 2-Butanone, 1,3-dibromo-3-methyl-
    • MFCD21602529
    • CS-0265191
    • SY194192
    • SCHEMBL10804129
    • BS-52593
    • 1518-06-5
    • DTXSID00480126
    • EN300-96870
    • AKOS026728190
    • DTXCID70430936
    • MDL: MFCD21602529
    • Inchi: 1S/C5H8Br2O/c1-5(2,7)4(8)3-6/h3H2,1-2H3
    • InChI Key: MWDMECGUJZUHCF-UHFFFAOYSA-N
    • SMILES: BrC(C(CBr)=O)(C)C

Computed Properties

  • Exact Mass: 243.89214g/mol
  • Monoisotopic Mass: 241.89419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

1,3-Dibromo-3-methylbutan-2-one Pricemore >>

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